Cas no 5411-00-7 (Benzoicacid, 4-chloro-, 1,4-phenylene ester (9CI))

Benzoicacid, 4-chloro-, 1,4-phenylene ester (9CI) structure
5411-00-7 structure
Product Name:Benzoicacid, 4-chloro-, 1,4-phenylene ester (9CI)
CAS No:5411-00-7
MF:C20H12Cl2O4
MW:387.21288394928
CID:387391
PubChem ID:223331
Update Time:2025-04-19

Benzoicacid, 4-chloro-, 1,4-phenylene ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzoicacid, 4-chloro-, 1,4-phenylene ester (9CI)
    • [4-(4-chlorobenzoyl)oxyphenyl] 4-chlorobenzoate
    • AC1L5CH8
    • AC1Q626I
    • AR-1H8369
    • benzene-1,4-diyl bis(4-chlorobenzoate)
    • CTK4J9642
    • MolPort-000-564-100
    • NSC10870
    • Oprea1_092681
    • Oprea1_250358
    • AKOS003448969
    • 5411-00-7
    • DTXSID30278977
    • NSC-10870
    • 4-(4-CHLOROBENZOYLOXY)PHENYL 4-CHLOROBENZOATE
    • C20H12Cl2O4
    • Inchi: 1S/C20H12Cl2O4/c21-15-5-1-13(2-6-15)19(23)25-17-9-11-18(12-10-17)26-20(24)14-3-7-16(22)8-4-14/h1-12H
    • InChI Key: GPEJTVXJCWKUAB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(=O)OC1C=CC(=CC=1)OC(C1C=CC(=CC=1)Cl)=O

Computed Properties

  • Exact Mass: 386.01136
  • Monoisotopic Mass: 386.011
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.382
  • Boiling Point: 540.1°Cat760mmHg
  • Flash Point: 204.7°C
  • Refractive Index: 1.627
  • PSA: 52.6
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